Cas no 899980-91-7 (3,4-difluoro-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide)

• Product Name: 3,4-difluoro-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide
• CAS No: 899980-91-7
• MF: C₂₂H₂₁F₂N₅O
• MW: 409.431851148605
• CID: 5500937
• Update Time: 2025-10-30

3,4-difluoro-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-[3-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide
• 3,4-difluoro-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide

• Inchi： 1S/C22H21F2N5O/c1-28-9-11-29(12-10-28)21-8-7-20(26-27-21)15-3-2-4-17(13-15)25-22(30)16-5-6-18(23)19(24)14-16/h2-8,13-14H,9-12H2,1H3,(H,25,30)
• InChI Key： XTCPOFXGJJYBMA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(N3CCN(C)CC3)C=C2)=C1)(=O)C1=CC=C(F)C(F)=C1

Additional information on 3,4-difluoro-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide

Introduction to 3,4-difluoro-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS No. 899980-91-7)

3,4-difluoro-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 899980-91-7, represents a sophisticated molecular structure that combines fluorine substitution with a piperazine moiety, making it a promising candidate for various therapeutic applications. The presence of multiple functional groups, including 3,4-difluoro and 4-methylpiperazin-1-yl, contributes to its unique chemical properties and potential biological activity.

The benzamide core of this molecule is a well-known pharmacophore in drug design, often associated with analgesic, anti-inflammatory, and neuroprotective properties. In recent years, benzamide derivatives have been extensively studied for their ability to interact with specific biological targets, leading to the development of novel therapeutic agents. The incorporation of pyridazin and piperazine groups into the structure enhances the compound's solubility and bioavailability, which are critical factors in drug formulation.

One of the most intriguing aspects of 3,4-difluoro-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide is its potential role in modulating central nervous system (CNS) activity. The fluorine atoms at the 3 and 4 positions of the benzene ring contribute to the compound's metabolic stability and binding affinity to neurological receptors. Furthermore, the 4-methylpiperazin-1-yl group is known to enhance penetration through the blood-brain barrier, making this compound an attractive candidate for treating neurological disorders.

In recent academic research, this compound has been investigated for its potential antipsychotic and antidepressant properties. Studies have shown that derivatives with similar structural motifs exhibit significant efficacy in animal models of schizophrenia and depression. The combination of fluorine substitution, piperazine, and benzamide groups appears to synergistically enhance pharmacological activity, leading to improved therapeutic outcomes.

The synthesis of 3,4-difluoro-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are employed to construct the complex molecular framework efficiently. The use of high-purity starting materials and stringent quality control measures ensures the final product meets the required pharmaceutical standards.

Evaluation of this compound's pharmacokinetic profile has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of fluorine atoms improves metabolic stability, while the piperazine group enhances binding affinity to target receptors. These characteristics make 3,4-difluoro-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide a suitable candidate for further clinical development.

The potential therapeutic applications of this compound extend beyond CNS disorders. Preliminary research suggests that it may also exhibit anti-inflammatory and anticancer properties. The benzamide moiety is known to interact with enzymes involved in inflammatory pathways, while the fluorine substitution enhances its ability to disrupt cancer cell proliferation. These findings highlight the broad therapeutic potential of this molecule.

In conclusion, 3,4-difluoro-N-{3-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS No. 899980-91-7) is a structurally complex and pharmacologically promising compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further research and development in treating neurological disorders as well as other conditions such as inflammation and cancer.